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Compound of Interest

Compound Name: alpha-D-Erythrofuranose

CAS No.: 72599-80-5

Cat. No.: B15721058

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Erythrofuranose, a four-carbon sugar, serves as a versatile scaffold in medicinal chemistry for

the development of novel therapeutic agents. Its furanose ring can be readily modified to

generate a diverse range of derivatives, particularly nucleoside analogues, which have shown

significant potential in anticancer therapy. This document provides an overview of the

applications of erythrofuranose derivatives, with a focus on their synthesis, biological activity,

and mechanism of action.

Key Application: Anticancer Agents
Derivatives of erythrofuranose, particularly 4'-thionucleosides, have emerged as a promising

class of anticancer agents. The replacement of the oxygen atom at the 4'-position of the

furanose ring with a sulfur atom leads to compounds with altered electronic and steric

properties, which can enhance their biological activity and metabolic stability.
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One notable example is 5-Aza-4'-thio-2'-deoxycytidine, a derivative of 4-thio-2-deoxy-D-erythro-

pentofuranose. This compound has demonstrated potent cytotoxic activity against a panel of

human cancer cell lines and functions as a DNA methyltransferase 1 (DNMT1) inhibitor.[1][2][3]

Quantitative Biological Data
The in vitro cytotoxic activity of 5-Aza-4'-thio-2'-deoxycytidine has been evaluated against

various human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are

summarized in the table below.

Cell Line Cancer Type IC50 (µM)

CCRF-CEM Leukemia 0.2[3]

KG1a Leukemia 0.06[3]

NCI-H23 Lung Carcinoma 4.5[3]

HCT-116 Colon Carcinoma 58[3]

IGROV-1 Ovarian Carcinoma 36[3]

Mechanism of Action: DNMT1 Inhibition
5-Aza-4'-thio-2'-deoxycytidine exerts its anticancer effects by inhibiting DNA methyltransferase

1 (DNMT1).[1][2][3] DNMT1 is a key enzyme responsible for maintaining DNA methylation

patterns during cell division. In many cancers, hypermethylation of tumor suppressor gene

promoters leads to their silencing, contributing to uncontrolled cell growth.

The proposed mechanism of action involves the incorporation of the erythrofuranose analogue

into DNA during replication. The presence of the sulfur atom at the 4'-position and the aza-

group in the cytosine base facilitates the formation of a covalent complex between the

analogue and DNMT1, effectively trapping the enzyme.[2] This depletion of active DNMT1

leads to a global reduction in DNA methylation, reactivation of tumor suppressor genes, and

ultimately, inhibition of tumor growth.[1][2][3]
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Mechanism of DNMT1 inhibition by an erythrofuranose analog.

Experimental Protocols
The following sections provide generalized protocols for the synthesis and biological evaluation

of 4'-thio-erythrofuranose nucleoside analogues, based on established methodologies.

Synthesis of 4'-Thionucleosides
The synthesis of 4'-thionucleosides can be achieved through various routes, with the

Pummerer-type thioglycosylation reaction being a common and effective method.[4]

Protocol: Pummerer-type Thioglycosylation

This protocol outlines the key steps for the synthesis of a 4'-thionucleoside.
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General workflow for 4'-thionucleoside synthesis.

Materials:

Appropriately protected thiosugar precursor

Oxidizing agent (e.g., m-CPBA)

Silylated nucleobase (e.g., silylated 5-azacytosine)

Lewis acid catalyst (e.g., TMSOTf)

Anhydrous solvents (e.g., dichloromethane, acetonitrile)

Deprotection reagents (e.g., methanolic ammonia)

Silica gel for column chromatography
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Procedure:

Oxidation: Dissolve the protected thiosugar in an anhydrous solvent and cool to 0°C. Add the

oxidizing agent portion-wise and stir the reaction until completion (monitored by TLC).

Silylation of Nucleobase: In a separate flask, treat the nucleobase with a silylating agent

(e.g., HMDS, BSA) in an anhydrous solvent and heat to reflux to obtain the silylated

nucleobase.

Glycosylation: Cool the oxidized thiosugar solution and add the silylated nucleobase. Add the

Lewis acid catalyst dropwise at low temperature. Allow the reaction to warm to room

temperature and stir until the starting materials are consumed.

Work-up and Purification: Quench the reaction and perform an aqueous work-up. Purify the

crude product by silica gel column chromatography to isolate the protected nucleoside.

Deprotection: Treat the protected nucleoside with an appropriate deprotection reagent to

remove the protecting groups.

Final Purification: Purify the final compound by chromatography or recrystallization to yield

the pure 4'-thionucleoside.

In Vitro Cytotoxicity Assay
The cytotoxic activity of the synthesized compounds can be determined using a standard MTT

or similar cell viability assay.

Protocol: MTT Assay

Materials:

Human cancer cell lines (e.g., CCRF-CEM, HCT-116)

Complete cell culture medium

Synthesized erythrofuranose derivatives

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubilization buffer (e.g., DMSO)

96-well microplates

Microplate reader

Procedure:

Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow

them to adhere overnight.

Compound Treatment: Prepare serial dilutions of the erythrofuranose derivatives in culture

medium. Replace the medium in the wells with the medium containing the test compounds at

various concentrations. Include a vehicle control (e.g., DMSO) and a positive control.

Incubation: Incubate the plates for a specified period (e.g., 72 hours) under standard cell

culture conditions.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the

formation of formazan crystals.

Solubilization: Remove the medium and add the solubilization buffer to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g.,

570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value by plotting the cell viability against the compound concentration.

Conclusion
Erythrofuranose serves as a valuable building block in medicinal chemistry, particularly for the

development of potent anticancer nucleoside analogues. The 4'-thio derivatives of

erythrofuranose have demonstrated significant cytotoxicity against various cancer cell lines,

with 5-Aza-4'-thio-2'-deoxycytidine being a prime example of a DNMT1 inhibitor with clinical

potential. The synthetic and biological evaluation protocols provided herein offer a framework

for the further exploration and development of novel erythrofuranose-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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